Cas no 898455-64-6 (2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

2,4-Dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a quinazolinone core. Its molecular structure combines a 2,4-dimethylbenzenesulfonamide moiety with a 2-methyl-3,4-dihydroquinazolin-4-one group, offering potential utility in medicinal chemistry and pharmaceutical research. The compound's design may confer enhanced binding affinity or selectivity toward biological targets, particularly in enzyme inhibition or receptor modulation. Its sulfonamide linkage and heterocyclic framework suggest possible applications in the development of therapeutic agents, such as kinase inhibitors or anti-inflammatory compounds. The presence of both lipophilic and hydrogen-bonding functionalities could improve pharmacokinetic properties. Further investigation is required to fully elucidate its biological activity and synthetic applications.
2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide structure
898455-64-6 structure
Product Name:2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
CAS No:898455-64-6
MF:C23H21N3O3S
MW:419.49614405632
CID:5484506
Update Time:2025-05-20

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
    • 2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
    • Inchi: 1S/C23H21N3O3S/c1-15-8-13-22(16(2)14-15)30(28,29)25-18-9-11-19(12-10-18)26-17(3)24-21-7-5-4-6-20(21)23(26)27/h4-14,25H,1-3H3
    • InChI Key: MMFCIJQDKGCTMS-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2)(=O)=O)=CC=C(C)C=C1C

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Pricemore >>

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Additional information on 2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

2,4-Dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide (CAS No. 898455-64-6)

The compound 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide (CAS No. 898455-64-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule is composed of a benzene ring substituted with methyl groups at positions 2 and 4, a sulfonamide group at position 1, and a quinazolinone moiety attached via an N-substituted phenyl group. These structural elements contribute to its stability, bioavailability, and potential therapeutic applications.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of kinase inhibitors. The quinazolinone moiety in this compound is known to exhibit strong binding affinity towards various protein kinases, making it a valuable scaffold for anti-cancer drug design. The sulfonamide group, on the other hand, enhances the molecule's solubility and metabolic stability, which are critical factors for drug efficacy in vivo.

The synthesis of 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazolinone ring through cyclization reactions and the subsequent substitution at the phenyl ring to introduce the sulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies.

Preclinical evaluations of this compound have demonstrated its potent inhibitory activity against several oncogenic kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies in oncology. Furthermore, studies on its pharmacokinetic profile indicate favorable absorption and distribution properties, which are essential for effective drug delivery.

In addition to its therapeutic potential, 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide has also been explored for its role in other therapeutic areas such as inflammation and neurodegenerative diseases. Its ability to modulate multiple signaling pathways makes it a versatile candidate for diverse biomedical applications.

As research on this compound continues to advance, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how the compound interacts with its target proteins. These insights will be crucial for refining its structure further and improving its therapeutic index.

In conclusion, 2,4-dimethyl-N-(4-(2-methyl-4 oxo 3 4 dihydro quinazolin 3 yl)phenyl)benzene 1 sulfonamide (CAS No. 898455676) represents a promising lead compound in medicinal chemistry with broad applications in drug development. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in the pursuit of novel therapeutic agents.

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